Cas no 104472-62-0 (N-(Piperidin-4-yl)-1H-benzodimidazol-2-amine)

• Product Name: N-(Piperidin-4-yl)-1H-benzodimidazol-2-amine
• CAS No: 104472-62-0
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 1097366
• PubChem ID: 15718789
• Update Time: 2025-04-20

N-(Piperidin-4-yl)-1H-benzodimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-4-piperidinyl-1H-Benzimidazol-2-amine
• 4-(1H-benzimidazol-2-ylamino)piperidine
• CLPYDQPFQYNIDH-UHFFFAOYSA-N
• AKOS005067988
• 104472-62-0
• 4-(1h-benzimidazol-2-yl-amino) piperidine
• DB-294534
• N-(Piperidin-4-yl)-1H-benzo[d]imidazol-2-amine
• SCHEMBL382481
• MFCD02942399
• N-(4-Piperidinyl)-1H-benzimidazol-2-amine
• (1H-benzimidazol-2-yl)(piperidin-4-yl)amine
• Oprea1_211069
• (1H-Benzoimidazol-2-yl)-piperidin-4-yl-amine
• n-piperidin-4-yl-1h-benzimidazol-2-amine
• N-(Piperidin-4-yl)-1H-benzodimidazol-2-amine

• Inchi： 1S/C12H16N4/c1-2-4-11-10(3-1)15-12(16-11)14-9-5-7-13-8-6-9/h1-4,9,13H,5-8H2,(H2,14,15,16)
• InChI Key： CLPYDQPFQYNIDH-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)NC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles